Cas no 4430-18-6 (Acid Violet 43 (Technical Grade))

• Product Name: Acid Violet 43 (Technical Grade)
• CAS No: 4430-18-6
• MF: C₂₁H₁₄NNaO₆S
• MW: 431.393735408783
• MDL: MFCD00068446
• CID: 45041
• PubChem ID: 87562857
• Update Time: 2025-10-28

Acid Violet 43 (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• Acid Violet 43
• sodium,2-[(4-hydroxy-9,10-dioxoanthracen-1-yl)amino]-5-methylbenzenesulfonate
• Ext. D &C violet no.2
• Monosidium salt of 2-[(9,10-dihydro-4-hydroxy-9,10-dioxo-1-anteracenyl)amino]-5-methyl-benzenesulfonic acid
• Sodium 4-[(9,10-dihydro-4-hydroxy-9,10-dioxo-1-anthryl)amino]toluene-3-sulphonate
• Solway purple
• C.I. Acid Violet 43
• 11362 Violet
• Allzurol Purple
• Solway Purple R
• Solway Purple RA
• Alizarine Irisol R
• Solanol Violet 3B
• Fenalan Violet 3B
• Alizarin Violanol R
• Supracen Violet 3B
• Alizarine Purple RS
• Alizarine Irisol RD
• Alizarine Violet NR
• Ahcoquinone Blue IR
• Anthraquinone Iris R
• Alizarine Violanol R
• Alizarine Violet 3B
• Kiton Fast Violet R
• Erionyl Cyanine E-JR
• Erio Fast Cyanine JR
• Diacid Light Violet RS
• Acid Alizarine Violet R
• Alizarine Light Vi
• Hastings Light Fast Violet IRS
• C.I. 60730
• EINECS 224-618-7
• 2-((9,10-Dihydro-4-hydroxy-9,10-dioxo-1-anthracenyl)amino)-5-meth- ylbenzenesulfonic acid, monosodium salt
• 4430-18-6
• Vondacid Light Violet 3B
• Erio Anthracene Cyanine JR
• Benzenesulfonic acid, 2-((9,10-dihydro-4-hydroxy-9,10-dioxo-1-anthracenyl)amino)-5-methyl-, monosodium salt
• A918627
• D88433
• NSC47721
• Q27278805
• NSC-47721
• Alizarine Brilliant Violet R
• sodium;2-[(4-hydroxy-9,10-dioxoanthracen-1-yl)amino]-5-methylbenzenesulfonate
• Benzenesulfonic acid, 2-((9,10-dihydro-4-hydroxy-9,10-dioxo-1-anthracenyl)amino)-5-meth- yl-, monosodium salt
• ACIDVIOLET43
• sodium 2-(4-hydroxy-9,10-dioxo-9,10-dihydroanthracen-1-ylamino)-5-methylbenzenesulfonate
• NS00083131
• m-Toluenesulfonic acid, 6-((4-hydroxy-1-anthraquinonyl)amino)-, monosodium salt
• Chrome Violet Anthraquinone
• Alizarine Light Violet B
• AKOS000283056
• DTXSID6041717
• Acid Violet 43 (Technical Grade)
• MURASAKI401
• CI 60730
• EXT DC VIOLET NO. 2
• Benzenesulfonic acid, 2-((9,10-dihydro-4-hydroxy-9,10-dioxo-1-anthracenyl)amino)-5-methyl-, sodium salt (1:1)
• Ext D and C Violet No. 2
• Alizarine Light Violet RS
• G5UX3K0728
• Sodium 4-((9,10-dihydro-4-hydroxy-9,10-dioxo-1-anthryl)amino)toluene-3-sulphonate
• SCHEMBL185515
• AKOS015903014
• UNII-G5UX3K0728
• NSC 47721
• Suminol Levelling Violet 3B
• AS-17138
• A1402
• Acid Violet Anthraquinone

• MDL： MFCD00068446
• Inchi： 1S/C21H15NO6S.Na/c1-11-6-7-14(17(10-11)29(26,27)28)22-15-8-9-16(23)19-18(15)20(24)12-4-2-3-5-13(12)21(19)25;/h2-10,22-23H,1H3,(H,26,27,28);/q;+1/p-1
• InChI Key： GTKIEPUIFBBXJQ-UHFFFAOYSA-M
• SMILES： S(C1C=C(C)C=CC=1NC1=CC=C(C2C(C3C=CC=CC=3C(C=21)=O)=O)O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 431.04400
• Monoisotopic Mass: 431.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 768
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: nothing
• Topological Polar Surface Area: 132

Experimental Properties

• Color/Form: Uncertain
• Melting Point: >300°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 131.98000
• LogP: 4.27750
• Solubility: Soluble in ethanol
• Color index: 60730

Acid Violet 43 (Technical Grade) Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H317
• Warning Statement： P261-P264-P270-P271-P272-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P501
• Hazard Category Code： 36
• Safety Instruction： S24/25
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones
• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments

Additional information on Acid Violet 43 (Technical Grade)

Acid Violet 43 (Technical Grade) and Its Applications in Modern Chemical Research

Acid Violet 43 (Technical Grade), with the chemical formula CAS no. 4430-18-6, is a widely utilized compound in the field of chemical and biochemical research. This vibrant violet-colored dye is primarily known for its applications in staining techniques, particularly in the examination of biological tissues and cells. The compound's unique chromophoric structure and high solubility make it an invaluable tool for researchers seeking precise and reliable visualization of cellular components.

The Technical Grade specification of Acid Violet 43 indicates that the product is intended for industrial and research applications rather than pharmaceutical use. This classification ensures that the compound may contain impurities or may not meet the stringent purity standards required for medical or clinical purposes. However, its robust performance in various analytical and preparative procedures has made it a staple in many laboratory settings.

In recent years, Acid Violet 43 has garnered significant attention due to its role in advanced imaging techniques. Researchers have leveraged its strong affinity for nucleic acids to develop novel staining methods that enhance the resolution and contrast of microscopic examinations. These techniques have been particularly beneficial in the study of chromatin dynamics and gene expression regulation. The dye's ability to bind specifically to DNA and RNA without causing significant structural alterations has opened new avenues for investigating molecular interactions within living cells.

Moreover, Acid Violet 43 has been explored in the context of bioconjugation chemistry, where it serves as a fluorescent tag for labeling biomolecules. This application has enabled researchers to track the localization and dynamics of proteins, enzymes, and other cellular components with high fidelity. The compound's stability under various environmental conditions, including pH variations and temperature changes, further enhances its utility in these studies.

The chemical structure of Acid Violet 43 consists of a complex aromatic system with multiple sulfonate groups, which contribute to its water solubility and binding affinity. Recent computational studies have elucidated the mechanistic details of its interaction with biological targets, providing insights into how modifications to its molecular framework can improve its performance as a staining agent. These findings have guided the development of next-generation dyes with enhanced properties.

Another area where Acid Violet 43 has found utility is in environmental chemistry. Its strong adsorption properties have been investigated for potential applications in water purification systems. By binding to organic contaminants, the dye can facilitate their removal from aquatic environments, offering a cost-effective solution for water treatment. This dual functionality as both a research tool and an environmental remediation agent underscores the versatility of Acid Violet 43.

In conclusion, Acid Violet 43 (Technical Grade) is a multifaceted compound with broad applications across various scientific disciplines. Its role in advanced imaging techniques, bioconjugation chemistry, and environmental science highlights its importance as a research tool. As our understanding of molecular interactions continues to evolve, compounds like Acid Violet 43 will remain indispensable in driving innovation and discovery.